1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile

• IUPAC Name: 1-[3-(4-methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H20N4O3/c1-11-3-2-6-18(7-4-11)13(20)5-8-19-10-12(9-16)14(21)17-15(19)22/h10-11H,2-8H2,1H3,(H,17,21,22)
• InChI Key: HFFNNWJSWDOEKM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(CC1)C(=O)CCN2C=C(C(=O)NC2=O)C#N
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile is a research compound with the molecular formula C15H20N4O3 and a molecular weight of 304.34 g/mol. This compound is primarily used in scientific research and is not intended for human or veterinary use.

Preparation Methods

The synthetic routes and reaction conditions for preparing 1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile are not extensively documented in the available literature. it is known that the compound can be synthesized through a series of organic reactions involving the appropriate starting materials and reagents

Chemical Reactions Analysis

1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is utilized in biochemical studies to understand its interactions with biological molecules.

Medicine: Research involving this compound aims to explore its potential therapeutic properties and mechanisms of action.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, and further research is needed to fully elucidate the compound’s mechanism of action.

Comparison with Similar Compounds

1-[3-(4-Methylazepan-1-yl)-3-oxopropyl]-2,4-dioxopyrimidine-5-carbonitrile can be compared with other similar compounds, such as:

AM-1220: A cannabimimetic compound with a similar azepane structure.

N-methylazepan-3-yl)-3-(1-naphthoyl)indole: Another compound with a related azepane moiety.

The uniqueness of this compound lies in its specific chemical structure and the potential applications in various fields of research. Its distinct properties make it a valuable compound for scientific studies.